Cas no 125220-28-2 (4(3H)-Pyrimidinone,2-mercapto-)

• Product Name: 4(3H)-Pyrimidinone,2-mercapto-
• CAS No: 125220-28-2
• MF: C₄H₄N₂OS
• MW: 128.152359008789
• CID: 103600
• PubChem ID: 1269845
• Update Time: 2025-04-18

4(3H)-Pyrimidinone,2-mercapto- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-mercapto-
• 4(3H)-Pyrimidinone, 2-mercapto- (9CI)
• 2-sulfanyl-3,4-dihydropyrimidin-4-one
• HMS3651F22
• NSC19473
• 2-Thio-1,3-pyrimidin-4-one
• AB00171996_02
• CHEMBL345768
• 2-Mercapto-pyrimidin-4-ol
• 2-TU
• F0001-0490
• 126160-72-3
• Antagothyroil
• Spectrum_001652
• BSPBio_002617
• 2(1H)-Pyrimidinethione, 4-hydroxy- (9CI)
• SB57767
• THIOURACIL [WHO-DD]
• Deracil
• IDI1_000104
• CAS-141-90-2
• HY-B0503
• SCHEMBL9172
• DivK1c_006842
• NS00008703
• Uracil, 2-thio-
• NCGC00095088-01
• SR-01000872748-1
• 125220-28-2
• 2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• EINECS 205-508-8
• Thiouracil
• AB7033
• SBI-0051878.P002
• HMS500F06
• Tox21_111418
• s3100
• 2-Mercapto-4-pyrimidinol
• 2-Thiouracil, Vetec(TM) reagent grade, 99%
• 4-Hydroxy-2(1H)-pyrimidinethione
• Pharmakon1600-01503973
• GS-6727
• NCGC00259967-01
• KBio3_001837
• SpecPlus_000746
• CCG-39926
• T-3808
• 2-Thiouracil (VAN)
• T-3800
• Spectrum5_001378
• 156-82-1
• TU
• 2-Thiouracil, VETRANAL(TM), analytical standard
• NCGC00256423-01
• 2-Mercapto-4-pyrimidone
• NCGC00095088-03
• Tiouracyl
• SW220234-1
• MFCD00006039
• 124700-71-6
• THIOURACIL [HSDB]
• 2-THIOURACIL [MI]
• NSC 19473
• DivK1c_000104
• 59X161SCYL
• 2-Thiouracil, >=99%
• 2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• HSDB 2954
• 4-hydroxypyrimidine-2(1H)-thione
• Nobilen
• 2-thiouracil
• AKOS005366847
• 2-sulfanylidene-1H-pyrimidin-4-one
• NINDS_000104
• UNII-59X161SCYL
• 4-Hydroxy-2-pyrimidinethiol
• KBio1_001786
• 2-thio-4-pyrimidone
• 80275-68-9
• CS-0369245
• KBio2_002132
• 4-Hydroxy-2-mercaptopyrimidine
• NSC758660
• AKOS002303247
• 2,3-Dihydro-2-thioxo-4(1H)-pyrimidinone
• 2-Thio-4-oxo-1,3-pyrimidine
• T0224
• SR-01000872748
• EN300-16770
• FT-0725874
• FT-0613452
• 2-mercaptopyrimidine-4-one
• CCG-266107
• 2-Thio-4-oxypyrimidine
• 141-90-2
• NCGC00095088-05
• 6-hydroxypyrimidine-2-thione
• HMS1922O08
• 4-hydroxypyrimidinethione
• Tox21_302955
• Spectrum4_001104
• TUL
• InChI=1/C4H4N2OS/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8
• SMP1_000293
• 2-Mercaptopyrimidin-4-ol
• NSC-19473
• 2-thioxo-1H-pyrimidin-4-one
• SY014748
• 2,3-dihydro-2-thioxopyrimidin-4(1h)-one
• NCI-C01490
• 2-Mercaptopyrimid-4-one
• Z56771015
• 4-Pyrimidinol, 2-mercapto-
• KBio2_007268
• 2-Mercapto-4-hydroxypyrimidine
• 2-Thio-2,4-(1H,3H)-pyrimidinedione
• NCGC00095088-04
• KBio2_004700
• 2-Thio-6-oxypyrimidine
• THIOURACIL [IARC]
• AM84374
• NCGC00095088-02
• 6-Thiouracil
• KBioGR_001548
• 4(1H)-Pyrimidinone, 2,3-dihydro-2-thioxo-
• DTXCID701347
• KBio1_000104
• Q20892027
• KBioSS_002132
• AB00052397_02
• Antagothyroid
• 2-sulfanylpyrimidin-4-ol
• 2-Mercapto-4(1H)-pyrimidinone
• DTXSID4021347
• Spectrum3_000979
• NCGC00249223-01
• SPECTRUM1503973
• HMS3885A09
• Tox21_202418
• 4-Hydroxypyrimidine-2-thiol
• NSC-758660
• CCRIS 587
• WLN: T6MYMVJ BUS
• 2-Sulfanyl-4-pyrimidinol #
• AKOS022061520
• 2-Thioxo-2,3-dihydro-1H-pyrimidin-4-one
• Tiouracyl [Polish]
• 6-Hydroxy-2-mercaptopyrimidine
• Tox21_111418_1
• CHEBI:348530
• 4(1H)-Pyrimidinone, 2-mercapto- (9CI)
• AKOS000119226
• Uracil, 2-thio- (VAN)
• C19304
• 2-thioxo-2,3-dihydro-4(1h)-pyrimidinone
• AI3-25474

• Inchi： 1S/C4H4N2OS/c7-3-1-2-5-4(8)6-3/h1-2H,(H2,5,6,7,8)
• InChI Key： ZEMGGZBWXRYJHK-UHFFFAOYSA-N
• SMILES： S=C1NC=CC(N1)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 128.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 73.2A^2

Experimental Properties

• Color/Form: White to yellowish crystalline powder
• Density: 1.46
• Boiling Point: 337.2°Cat760mmHg
• Flash Point: 157.7°C
• Refractive Index: 1.677
• PSA: 52.54

4(3H)-Pyrimidinone,2-mercapto- Security Information

• Storage Condition：2-8°C